Cas no 15968-56-6 (Phenol,3,6-dimethyl-2,4-dinitro-)

• Product Name: Phenol,3,6-dimethyl-2,4-dinitro-
• CAS No: 15968-56-6
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• MDL: MFCD01741407
• CID: 157630
• PubChem ID: 96534
• Update Time: 2025-04-19

Phenol,3,6-dimethyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,3,6-dimethyl-2,4-dinitro-
• 3,6-Dimethyl-2,4-dinitrophenol
• 2,5-Xylenol,4,6-dinitro
• 3,6-Dimethyl-2,4-dinitro-phenol
• 3.5-dinitro-2-hydroxy-p-xylene
• 3.5-Dinitro-2-hydroxy-p-xylol
• 4,5-xylenol
• 4,6-Dinitro-2,5-dimethyl-phenol
• 4,6-Dinitro-2,5-xylenol
• eso-Dinitro-p-xylenol
• Phenol,3,6-dimethyl-2,4-dinitro
• AMY20238
• 15968-56-6
• Z8BXZ6H5AG
• MFCD01741407
• AS-76712
• Phenol, 3,6-dimethyl-2,4-dinitro-
• Phenol,6-dimethyl-2,4-dinitro-
• BRN 2535981
• FT-0762423
• 2, 4,6-dinitro-
• WLN: WNR BQ C1 F1 ENW
• CS-0359701
• NSC-78803
• 4-06-00-03170 (Beilstein Handbook Reference)
• AI3-19035
• AC7550
• SY008239
• 2,5-Xylenol, 4,6-dinitro-
• DTXSID30166709
• NSC 78803
• NSC78803
• AKOS015888220
• DB-064300

• MDL： MFCD01741407
• Inchi： 1S/C8H8N2O5/c1-4-3-6(9(12)13)5(2)7(8(4)11)10(14)15/h3,11H,1-2H3
• InChI Key： RROXWBBJMPCPHD-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C(C)=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.04300
• Monoisotopic Mass: 212.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.87000
• LogP: 2.87180